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Compound of Interest

Compound Name: Everolimus-d4

Cat. No.: B563853

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on the safe handling, storage, and use of
Everolimus-d4. The following sections detail the compound's properties, associated hazards,
recommended safety precautions, and a representative experimental protocol for its application
as an internal standard in analytical methods.

Compound Information

Everolimus-d4 is a deuterated form of Everolimus, a potent inhibitor of the mammalian target
of rapamycin (MTOR) kinase. It is primarily utilized as an internal standard for the accurate
guantification of Everolimus in biological samples using mass spectrometry-based assays.

Physical and Chemical Properties
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Property

Value

Reference

Chemical Name

40-0O-(2-Hydroxyethyl-

[1]

d4)rapamycin
Synonyms RADO001-d4, SDZ-RAD-d4 [2]
CAS Number 1338452-54-2 [1]
Molecular Formula Cs3H79DaNO14 [1]
Molecular Weight 962.25 g/mol [2]
Appearance Off-White to Pale Yellow Solid [3]
Solubility Soluble in Chloroform and )

Methanol

Stability and Storage

Proper storage is crucial to maintain the integrity of Everolimus-d4.

Condition

Recommendation

Reference

Storage Temperature

Store at -20°C. Some suppliers

recommend 2-8°C or 4°C.
Always refer to the supplier's

specific instructions.

[31141[5]

Shipping

Typically shipped at ambient
temperature for domestic
destinations, but may require

dry ice for international
shipping.

[4]1[5]

Long-term Stability

Stable for at least 4 years

when stored correctly.

[4]

Protect from light, air, and

Precautions moisture. Store under an inert [31[5]
atmosphere.
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Safety and Handling

Everolimus-d4, like its non-deuterated counterpart, is a biologically active molecule and

should be handled with care. The following information is a summary of potential hazards and

recommended safety measures.

H | Identificati

Hazard

Classification

Precautionary
Statement

Reference

Target Organ Toxicity

Causes damage to
organs through
prolonged or repeated

exposure.

Do not breathe
dust/fume/gas/mist/iva
pors/spray. Wash
hands thoroughly after
handling. Do not eat,
drink or smoke when

using this product.

[2][5]

Carcinogenicity

Suspected of causing

cancer.

Obtain special
instructions before
use. Do not handle
until all safety
precautions have
been read and

understood.

Reproductive Toxicity

Suspected of
damaging fertility or

the unborn child.

Obtain special
instructions before
use. Do not handle
until all safety
precautions have
been read and

understood.

Aquatic Hazard

Very toxic to aquatic
life with long lasting

effects.

Avoid release to the

environment.
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Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be worn when
handling Everolimus-d4:

Respiratory Protection: A self-contained breathing apparatus or a properly fitted respirator is

recommended, especially when handling the solid form to avoid dust formation.[1]

Eye Protection: Chemical safety goggles are essential to prevent eye contact.[1]

Hand Protection: Wear appropriate chemical-resistant gloves.[1]

Skin and Body Protection: A lab coat or protective clothing should be worn.[1]

First Aid Measures

In the event of exposure, follow these first aid procedures:
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Exposure Route First Aid Measure Reference

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, occasionally lifting the  [2]
upper and lower eyelids. Get

medical attention.

Wash off immediately with
plenty of soap and water.

Skin Contact Remove contaminated clothing  [2]
and shoes. Get medical

attention if irritation develops.

Remove to fresh air. If not
breathing, give artificial
Inhalation respiration. If breathing is [2]
difficult, give oxygen. Get
medical attention.

Do NOT induce vomiting.

Never give anything by mouth
Ingestion to an unconscious person. [1][6]

Rinse mouth with water.

Consult a physician.

Spills and Disposal

o Accidental Release: In case of a spill, wear appropriate PPE. For solid material, gently
sweep up and place in a suitable container for disposal. Avoid generating dust. For solutions,
absorb with an inert material and place in a chemical waste container.[1]

e Disposal: Dispose of waste in accordance with local, state, and federal regulations. This
material should be considered hazardous waste.[6]

Mechanism of Action: mTOR Signaling Pathway

Everolimus exerts its biological effects by inhibiting the mTOR signaling pathway. Everolimus
first binds to the intracellular protein FKBP12. This complex then interacts with and inhibits
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MTOR Complex 1 (mMTORC1), a central regulator of cell growth, proliferation, and survival.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Everolimus-d4: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563853#safety-data-sheet-and-handling-of-
everolimus-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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